1,18-Dioxacyclotetratriacontane-2,17,19,34-tetrone

• CAS No.: 61906-58-9
• Molecular Formula: C32H56O6
• Molecular Weight: 536.8 g/mol
• IUPAC Name: 1,18-dioxacyclotetratriacontane-2,17,19,34-tetrone
• InChI: InChI=1S/C32H56O6/c33-29-25-21-17-13-9-5-1-2-6-10-14-18-22-26-30(34)38-32(36)28-24-20-16-12-8-4-3-7-11-15-19-23-27-31(35)37-29/h1-28H2
• InChI Key: CETJXFGPLOYKMO-UHFFFAOYSA-N
• Canonical SMILES: C1CCCCCCCC(=O)OC(=O)CCCCCCCCCCCCCCC(=O)OC(=O)CCCCCC1

Description

1,18-Dioxacyclotetratriacontane-2,17,19,34-tetrone is a complex organic compound with the molecular formula C32H56O6 . This compound is characterized by its unique structure, which includes multiple oxygen atoms and a large carbon backbone. It is primarily used in various scientific research applications due to its distinctive chemical properties.

Preparation Methods

The synthesis of 1,18-Dioxacyclotetratriacontane-2,17,19,34-tetrone involves several steps, typically starting with the preparation of intermediate compounds. The synthetic routes often include:

Esterification: This step involves the reaction of carboxylic acids with alcohols in the presence of an acid catalyst to form esters.

Cyclization: The esters undergo cyclization reactions under controlled conditions to form the cyclic structure of the compound.

Oxidation: The final step involves the oxidation of the cyclic intermediate to introduce the ketone groups at specific positions.

Industrial production methods may involve similar steps but are optimized for large-scale synthesis, often using continuous flow reactors and automated systems to ensure high yield and purity.

Chemical Reactions Analysis

1,18-Dioxacyclotetratriacontane-2,17,19,34-tetrone undergoes various chemical reactions, including:

Oxidation: This compound can be further oxidized to introduce additional functional groups or to modify its structure.

Reduction: Reduction reactions can be used to convert the ketone groups to alcohols, altering the compound’s properties.

Substitution: The compound can undergo substitution reactions where specific atoms or groups are replaced by others, often using reagents like halogens or organometallic compounds.

Common reagents and conditions used in these reactions include strong oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and catalysts like palladium on carbon. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

1,18-Dioxacyclotetratriacontane-2,17,19,34-tetrone has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a model compound for studying reaction mechanisms.

Biology: The compound’s unique structure makes it useful for studying interactions with biological molecules and for developing new biochemical assays.

Medicine: Research into its potential therapeutic applications is ongoing, particularly in the development of new drugs and drug delivery systems.

Industry: It is used in the production of specialty chemicals and materials, including polymers and coatings.

Mechanism of Action

The mechanism by which 1,18-Dioxacyclotetratriacontane-2,17,19,34-tetrone exerts its effects involves interactions with specific molecular targets. These targets may include enzymes, receptors, and other proteins. The compound’s structure allows it to bind to these targets, modulating their activity and leading to various biological effects. The pathways involved in these interactions are complex and depend on the specific context in which the compound is used .

Comparison with Similar Compounds

1,18-Dioxacyclotetratriacontane-2,17,19,34-tetrone can be compared with other similar compounds, such as:

1,16-Dioxacyclotetratriacontane-2,15,17,32-tetrone: This compound has a similar structure but differs in the position of the ketone groups.

1,20-Dioxacyclotetratriacontane-2,19,21,38-tetrone: Another similar compound with variations in the carbon backbone length and ketone positions.

The uniqueness of this compound lies in its specific arrangement of oxygen atoms and ketone groups, which confer distinct chemical and biological properties .